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Cat. No.: B1264819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Volkensiflavone, a naturally occurring biflavonoid, has garnered significant interest within

the scientific community for its potential therapeutic applications. This technical guide provides

a comprehensive overview of its chemical structure, physicochemical properties, and biological

activities. Detailed experimental protocols for isolation, synthesis, and various bioassays are

presented, alongside a summary of quantitative data. Furthermore, this document elucidates

the modulation of key signaling pathways by flavonoids, offering insights into the mechanism of

action of (+)-Volkensiflavone.

Chemical Structure and Physicochemical Properties
(+)-Volkensiflavone is a biflavonoid, a class of secondary metabolites consisting of two

flavonoid moieties linked together.[1][2] It is specifically classified as a flavanone-flavone

biflavonoid.

Table 1: Chemical and Physical Properties of (+)-Volkensiflavone
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Property Value Reference

IUPAC Name

8-[(2R,3S)-5,7-dihydroxy-2-(4-

hydroxyphenyl)-4-oxo-2,3-

dihydrochromen-3-yl]-5,7-

dihydroxy-2-(4-

hydroxyphenyl)chromen-4-one

[1]

CAS Number 27542-37-6 [1]

Molecular Formula C30H20O10 [1]

Molecular Weight 540.47 g/mol [1]

SMILES

C1=CC(=CC=C1[C@H]2--

INVALID-LINK--

C4=C(C=C(C5=C4OC(=CC5=

O)C6=CC=C(C=C6)O)O)O)O

[1]

Natural Sources

Garcinia livingstonei, Garcinia

multiflora, Garcinia intermedia,

Rheedia edulis

[1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Biological Activities and Quantitative Data
(+)-Volkensiflavone has demonstrated a range of biological activities, including cytotoxic,

antioxidant, and antimicrobial effects.

Table 2: Cytotoxicity of (+)-Volkensiflavone
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Cell Line Assay IC50 (µM) Reference

MRC5 (Human lung

fibroblast)
Alamar-blue assay 40 [4]

SW480 (Human colon

adenocarcinoma)
MTT assay (72 hrs) 185 [4]

HCT-116 (Human

colon cancer)
MTT assay 5 - 10 [5]

HT-29 (Human colon

cancer)
MTT assay 5 - 10 [5]

Table 3: Antioxidant Activity of (+)-Volkensiflavone

While specific quantitative data for the antioxidant activity of (+)-Volkensiflavone is limited,

studies on the genus Garcinia indicate that biflavonoids contribute significantly to the

antioxidant capacity of the plant extracts.

Table 4: Antimicrobial Activity of Related Biflavonoids from Garcinia livingstonei

The following data for amentoflavone and 4''-methoxy amentoflavone, also isolated from

Garcinia livingstonei, provide an indication of the potential antimicrobial activity of biflavonoids

from this source.
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Microorganism
Amentoflavone MIC
(µg/mL)

4''-Methoxy
amentoflavone MIC
(µg/mL)

Reference

Escherichia coli 40 8 [6]

Staphylococcus

aureus
40 40 [6]

Enterococcus faecalis 60 8 [6]

Pseudomonas

aeruginosa
>100 60 [6]

Mycobacterium

smegmatis
0.60 1.40 [7]

Experimental Protocols
Isolation of (+)-Volkensiflavone from Garcinia
livingstonei Fruits
The following is a general procedure based on methodologies reported for the isolation of

biflavonoids from Garcinia species.[2][5]
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Frozen Fruits of
Garcinia livingstonei

Deseed and Pulp

Exhaustive Extraction
with Methanol

Solvent-Solvent Partitioning
(e.g., with ethyl acetate and water)

Ethyl Acetate Fraction (GLE)

Organic Phase

Aqueous Fraction (GLB)

Aqueous Phase

Chromatographic Fractionation of GLE
(e.g., Silica Gel Column Chromatography)

Isolation of (+)-Volkensiflavone

(+)-Volkensiflavone
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Oxidative Coupling Method Claisen-Schmidt Condensation Method

Flavonoid Monomer

Oxidative Coupling
(e.g., with FeCl3)

Biflavonoid

Dialdehyde

Claisen-Schmidt
Aldol Condensation

Acetophenone

Bichalcone Intermediate

Iodine-mediated
Cyclization

Biflavonoid
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Inflammatory Stimuli
(e.g., TNF-α, IL-1β)

Receptor

IKK Complex

activates

IκBα
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Gene Transcription
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inhibits
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Extracellular Stimuli
(Growth Factors, Stress)

Receptor

MAPKKK
(e.g., Raf)

activates

MAPKK
(e.g., MEK)
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MAPK
(e.g., ERK, JNK, p38)

phosphorylates

Transcription Factors

activates

Cellular Response
(Proliferation, Inflammation)

(+)-Volkensiflavone
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inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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